Cas no 153164-54-6 (tert-butyl 2-(6-chloro-9H-purin-9-yl)acetate)

• Product Name: tert-butyl 2-(6-chloro-9H-purin-9-yl)acetate
• CAS No: 153164-54-6
• MF: C₁₁H₁₃ClN₄O₂
• MW: 268.69952082634
• MDL: MFCD00847597
• CID: 4604365
• PubChem ID: 12814956
• Update Time: 2025-06-12

tert-butyl 2-(6-chloro-9H-purin-9-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(6-chloro-9h-purin-9-yl)acetate
• tert-butyl 2-(6-chloro-9H-purin-9-yl)acetate

• MDL： MFCD00847597
• Inchi： 1S/C11H13ClN4O2/c1-11(2,3)18-7(17)4-16-6-15-8-9(12)13-5-14-10(8)16/h5-6H,4H2,1-3H3
• InChI Key： RUOAUNKLMWOASM-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2Cl)N(CC(OC(C)(C)C)=O)C=1

Additional information on tert-butyl 2-(6-chloro-9H-purin-9-yl)acetate

Comprehensive Overview of tert-butyl 2-(6-chloro-9H-purin-9-yl)acetate (CAS No. 153164-54-6)

tert-butyl 2-(6-chloro-9H-purin-9-yl)acetate (CAS No. 153164-54-6) is a specialized chemical compound widely recognized in pharmaceutical and biochemical research. This purine derivative is particularly valued for its role as an intermediate in the synthesis of nucleoside analogs, which are critical in the development of antiviral and anticancer agents. The compound's unique structure, featuring a chloro-substituted purine core and a tert-butyl ester group, makes it a versatile building block in medicinal chemistry.

In recent years, the demand for high-purity intermediates like tert-butyl 2-(6-chloro-9H-purin-9-yl)acetate has surged, driven by advancements in targeted drug discovery and personalized medicine. Researchers frequently search for "purine derivatives in drug development" or "CAS 153164-54-6 applications," reflecting the compound's relevance in cutting-edge therapeutic research. Its stability under various reaction conditions further enhances its utility in multi-step synthetic pathways.

One of the most discussed topics in the scientific community is the role of nucleoside analogs in treating viral infections, such as those caused by RNA viruses. tert-butyl 2-(6-chloro-9H-purin-9-yl)acetate serves as a precursor for modified nucleosides, which are designed to inhibit viral replication. This aligns with trending searches like "antiviral drug intermediates" and "purine-based therapeutics," highlighting the compound's significance in addressing global health challenges.

From a synthetic perspective, the tert-butyl ester moiety in tert-butyl 2-(6-chloro-9H-purin-9-yl)acetate offers advantages in protecting carboxyl groups during complex reactions. This feature is frequently explored in queries such as "ester protection in organic synthesis" or "purine ester derivatives." The compound's compatibility with common reagents like palladium catalysts also makes it a preferred choice for cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis.

Quality control and analytical characterization of CAS 153164-54-6 are critical for ensuring its efficacy in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity, as emphasized in searches like "analytical methods for purine intermediates." The compound's spectral data and solubility profile (e.g., in DMSO or ethanol) are often documented to facilitate reproducible experimental outcomes.

In summary, tert-butyl 2-(6-chloro-9H-purin-9-yl)acetate (CAS No. 153164-54-6) stands at the intersection of innovation and practicality in modern chemistry. Its applications span from foundational academic studies to industrial-scale drug production, resonating with search trends such as "building blocks for nucleoside drugs" and "chloropurine derivatives." As research continues to evolve, this compound will likely remain a cornerstone in the design of next-generation therapeutics.